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Compound of Interest

Compound Name: Ethyl 2-pyridylacetate

Cat. No.: B1294560

This guide provides a comprehensive overview of the key physical properties of Ethyl 2-
pyridylacetate, specifically its boiling point and density. The information is tailored for
researchers, scientists, and professionals in the field of drug development, presenting
guantitative data in a structured format, alongside relevant experimental methodologies.

Core Physical Properties

Ethyl 2-pyridylacetate is a liquid at room temperature. Its key physical characteristics are
summarized below.

Table 1: Physical Properties of Ethyl 2-pyridylacetate

Property Value Conditions
Boiling Point 70 °C at 0.05 mmHg[1][2]
109-112 °C at 6 mmHg[3]

135-137 °C at 28 mmHg[3]

142-144 °C at 40 mmHg[3]

Density 1.084 g/mL at 25 °C[1][2]
1.083 g/mL at 25 °C
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Experimental Methodologies

Synthesis and Purification

A common method for the synthesis of Ethyl 2-pyridylacetate involves the reaction of a-
picoline with phenyllithium, followed by carboxylation with dry ice, and subsequent esterification
with ethanol. The final product is purified by fractional distillation under reduced pressure,
which is also the method for determining the boiling point at various pressures.[3]

Experimental Protocol for Synthesis:

o Preparation of Picolyllithium: a-Picoline is added dropwise to a solution of phenyllithium in
ether. The resulting dark red-brown solution of picolyllithium is stirred for an additional 30
minutes.[3]

» Carboxylation: The picolyllithium solution is then poured slowly onto crushed dry ice.[3]

» Esterification: After the removal of ether by distillation under reduced pressure, absolute
ethanol is added to the residue. The solution is then saturated with dry hydrogen chloride
while being cooled in an ice bath. The mixture is left to stand overnight.[3]

o Work-up: The solvent is removed by distillation under reduced pressure. The residue is
dissolved in chloroform, and a paste of potassium carbonate in water is added. The mixture
is stirred vigorously just below the boiling point for one hour.[3]

 Purification and Boiling Point Determination: The chloroform is decanted and then removed
by distillation. The final product, Ethyl 2-pyridylacetate, is obtained by fractional distillation
of the residue under reduced pressure.[3] The boiling points at different pressures (as listed
in Table 1) are recorded during this distillation process.

Density Measurement

While specific experimental details for the density measurement of Ethyl 2-pyridylacetate
were not found in the provided search results, the density of a liquid is typically determined
using standard laboratory techniques. These methods often involve the use of a pycnometer or
a digital density meter. The temperature is a critical parameter and is controlled, in this case, at
25 °C.[1][2]
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Logical Workflow for Synthesis

The synthesis of Ethyl 2-pyridylacetate can be visualized as a multi-step chemical process.

Starting Materials

v Reaction Steps Final Product
o Formation of Reacts with . Followed by X
Phenyllithium Picolyllithium Carboxylation Esterification SERAEEN £l > nyridylacetate
Dry Ice (CO2)
Ethanol

Click to download full resolution via product page

Caption: Workflow for the synthesis of Ethyl 2-pyridylacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Ethyl 2-pyridylacetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294560#physical-properties-of-ethyl-2-
pyridylacetate-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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